![molecular formula C20H27FN2O3 B5630006 N-[(3R*,4S*)-4-cyclopropyl-1-(2,2-dimethylpropanoyl)pyrrolidin-3-yl]-5-fluoro-2-methoxybenzamide](/img/structure/B5630006.png)
N-[(3R*,4S*)-4-cyclopropyl-1-(2,2-dimethylpropanoyl)pyrrolidin-3-yl]-5-fluoro-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds typically involves complex reactions aimed at introducing specific functional groups to achieve desired pharmacological activities. For instance, the synthesis of benzamide derivatives has been explored for their affinity towards dopamine D2, D3, and D4 receptors, showcasing the importance of substituents on the benzamide nuclei for receptor affinity and selectivity (Ohmori et al., 1996). Similarly, the creation of fluorinated benzamide neuroleptics through radiosynthesis highlights the significance of molecular modifications for enhancing neuroleptic properties (Mukherjee, 1991).
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the compound's interactions and stability. Studies on related compounds have employed X-ray crystallography and DFT calculations to elucidate their molecular geometry, showcasing the effect of intermolecular interactions on molecular conformations and the importance of dimerization and crystal packing in determining dihedral angles and rotational conformations (Karabulut et al., 2014).
Chemical Reactions and Properties
The reactivity of compounds like "N-[(3R*,4S*)-4-cyclopropyl-1-(2,2-dimethylpropanoyl)pyrrolidin-3-yl]-5-fluoro-2-methoxybenzamide" is shaped by their functional groups and molecular structure. For example, the preparation of fluorinated benzamides involves nucleophilic substitution reactions and ester hydrolysis, demonstrating the compound's capacity for chemical transformation and the synthesis of radio-labelled compounds for potential medical imaging applications (Zhou et al., 2021).
Future Directions
The future directions for research on this compound would depend on its biological activity. If it shows promising activity in initial studies, it could be further optimized and studied in more detail. Pyrrolidine derivatives are a rich source of biologically active compounds, and there is ongoing interest in developing new drugs based on this scaffold .
properties
IUPAC Name |
N-[(3R,4S)-4-cyclopropyl-1-(2,2-dimethylpropanoyl)pyrrolidin-3-yl]-5-fluoro-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN2O3/c1-20(2,3)19(25)23-10-15(12-5-6-12)16(11-23)22-18(24)14-9-13(21)7-8-17(14)26-4/h7-9,12,15-16H,5-6,10-11H2,1-4H3,(H,22,24)/t15-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSUVERQSCGYMLF-CVEARBPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CC(C(C1)NC(=O)C2=C(C=CC(=C2)F)OC)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C(=O)N1C[C@@H]([C@H](C1)NC(=O)C2=C(C=CC(=C2)F)OC)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3R,4S)-4-cyclopropyl-1-(2,2-dimethylpropanoyl)pyrrolidin-3-yl]-5-fluoro-2-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.